![molecular formula C20H20BrN3O5 B2463921 Methyl 4-{4-[2-(4-bromophenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate CAS No. 478246-67-2](/img/structure/B2463921.png)
Methyl 4-{4-[2-(4-bromophenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-{4-[2-(4-bromophenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate is a chemical compound that has gained significant attention in scientific research due to its potential use in medicinal chemistry. This compound is commonly referred to as MBOPP and has been synthesized using various methods. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of MBOPP are discussed in
Scientific Research Applications
Antiviral and Antimicrobial Activities
Methyl 4-{4-[2-(4-bromophenyl)-2-oxoethyl]piperazino}-3-nitrobenzenecarboxylate and its derivatives demonstrate significant biological interest, particularly in antiviral and antimicrobial activities. Compounds related to this chemical structure have shown promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activity, making them valuable in pharmaceutical research and development (Reddy et al., 2013).
Stability Under Stress Conditions
The stability of related compounds under various stress conditions has been a focus of research. Studies indicate that these compounds are generally stable to UV radiation, elevated temperatures, and the action of oxidants. However, they exhibit instability towards hydrolysis in alkaline environments. This information is crucial for the development of pharmaceutical substances, ensuring their stability under different environmental factors (Gendugov et al., 2021).
Synthesis and Pharmacological Effects
Research into the synthesis and pharmacological effects of similar compounds has led to the development of optically active derivatives with high optical purities. These studies are instrumental in understanding the pharmacological properties of these compounds, such as their antihypertensive effects on spontaneously hypertensive rats and their binding activities to specific receptors (Ashimori et al., 1991).
Spectroscopic Characterization and Computational Studies
The spectroscopic characterization and computational studies of related compounds provide insights into their structural and electronic properties. These studies, including FTIR, NMR, and XRD analyses, contribute to a deeper understanding of the molecular structure, aiding in the design of new pharmaceuticals (Diwaker et al., 2015).
properties
IUPAC Name |
methyl 4-[4-[2-(4-bromophenyl)-2-oxoethyl]piperazin-1-yl]-3-nitrobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20BrN3O5/c1-29-20(26)15-4-7-17(18(12-15)24(27)28)23-10-8-22(9-11-23)13-19(25)14-2-5-16(21)6-3-14/h2-7,12H,8-11,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCNXNJBTJBYDRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)N2CCN(CC2)CC(=O)C3=CC=C(C=C3)Br)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20BrN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.